N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide

• IUPAC Name: N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C17H16F3NO/c1-11-3-7-13(8-4-11)15(21-16(22)17(18,19)20)14-9-5-12(2)6-10-14/h3-10,15H,1-2H3,(H,21,22)
• InChI Key: RMNYQMAPEYWCBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=C(C=C2)C)NC(=O)C(F)(F)F
• Molecular Formula: C17H16F3NO
• Molecular Weight: 307.31 g/mol

Description

N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide, also known as BTF, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of amides and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of various enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide has also been found to bind to the cannabinoid receptor CB1, which is involved in the regulation of pain perception.
Biochemical and Physiological Effects:
N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to inhibit the production of prostaglandins, which are lipid mediators involved in the inflammation process. N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide has been found to reduce pain and fever in animal models and has been shown to have a neuroprotective effect in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide has several advantages for lab experiments. It is readily available and can be synthesized using simple laboratory techniques. It is also relatively stable and can be stored for extended periods. However, N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide has some limitations for lab experiments. It is highly lipophilic and has poor solubility in water, which can limit its use in aqueous solutions. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide. One area of research is the development of more potent and selective analogs of N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide for the treatment of various diseases. Another area of research is the investigation of the mechanism of action of N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide and its potential interactions with other drugs. Additionally, the use of N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide in combination with other drugs for the treatment of various diseases is an area of interest for future research.

Synthesis Methods

The synthesis of N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide involves the reaction of 4-methylbenzylamine with 2,2,2-trifluoroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then subjected to a reductive amination reaction with formaldehyde and sodium borohydride to yield the final product, N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide.

Scientific Research Applications

N-[bis(4-methylphenyl)methyl]-2,2,2-trifluoroacetamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's.